4-{4-[(diethylamino)sulfonyl]benzyl}-N,N-diethylbenzenesulfonamide

• Molecular Formula: C21H30N2O4S2
• Molecular Weight: 438.6 g/mol
• IUPAC Name: 4-[[4-(diethylsulfamoyl)phenyl]methyl]-N,N-diethylbenzenesulfonamide
• InChI: InChI=1S/C21H30N2O4S2/c1-5-22(6-2)28(24,25)20-13-9-18(10-14-20)17-19-11-15-21(16-12-19)29(26,27)23(7-3)8-4/h9-16H,5-8,17H2,1-4H3
• InChI Key: OKMVRICGQSQEIA-UHFFFAOYSA-N
• SMILES: CCN(CC)S(=O)(=O)C1=CC=C(C=C1)CC2=CC=C(C=C2)S(=O)(=O)N(CC)CC

Description

4-{4-[(diethylamino)sulfonyl]benzyl}-N,N-diethylbenzenesulfonamide, also known as DIDS, is a sulfonamide compound that has been extensively used in scientific research. DIDS is a potent inhibitor of chloride channels and has been found to have a wide range of biochemical and physiological effects.

Mechanism of Action

4-{4-[(diethylamino)sulfonyl]benzyl}-N,N-diethylbenzenesulfonamide inhibits chloride channels by binding to a specific site on the channel protein. This binding prevents chloride ions from passing through the channel pore, thereby blocking chloride ion transport across the cell membrane. 4-{4-[(diethylamino)sulfonyl]benzyl}-N,N-diethylbenzenesulfonamide has also been found to have other effects on cell function, such as inhibiting the activity of certain enzymes and altering the protein composition of cell membranes.
Biochemical and Physiological Effects:
4-{4-[(diethylamino)sulfonyl]benzyl}-N,N-diethylbenzenesulfonamide has been found to have a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of chloride channels in various cell types, including neurons, muscle cells, and epithelial cells. 4-{4-[(diethylamino)sulfonyl]benzyl}-N,N-diethylbenzenesulfonamide has also been found to alter the activity of other ion channels, such as potassium and calcium channels. In addition, 4-{4-[(diethylamino)sulfonyl]benzyl}-N,N-diethylbenzenesulfonamide has been shown to alter the composition of cell membranes, affecting the function of membrane-bound enzymes and receptors.

Advantages and Limitations for Lab Experiments

4-{4-[(diethylamino)sulfonyl]benzyl}-N,N-diethylbenzenesulfonamide is a powerful tool for studying the role of chloride channels in various physiological processes. Its potency as a chloride channel inhibitor allows for precise control of chloride ion transport across the cell membrane. However, 4-{4-[(diethylamino)sulfonyl]benzyl}-N,N-diethylbenzenesulfonamide has limitations as well. Its effects on other ion channels and membrane-bound enzymes can complicate the interpretation of experimental results. In addition, 4-{4-[(diethylamino)sulfonyl]benzyl}-N,N-diethylbenzenesulfonamide has been found to be toxic to some cell types at high concentrations, limiting its use in certain experiments.

Future Directions

There are many potential future directions for research involving 4-{4-[(diethylamino)sulfonyl]benzyl}-N,N-diethylbenzenesulfonamide. One area of interest is the development of new drugs for the treatment of cystic fibrosis, a genetic disorder that affects chloride ion transport across cell membranes. 4-{4-[(diethylamino)sulfonyl]benzyl}-N,N-diethylbenzenesulfonamide has been shown to be effective in blocking chloride ion transport in cystic fibrosis cells, and further research may lead to the development of new drugs based on 4-{4-[(diethylamino)sulfonyl]benzyl}-N,N-diethylbenzenesulfonamide. Another area of interest is the role of 4-{4-[(diethylamino)sulfonyl]benzyl}-N,N-diethylbenzenesulfonamide in the regulation of ion channels in the heart, which could have implications for the treatment of cardiac arrhythmias. Overall, 4-{4-[(diethylamino)sulfonyl]benzyl}-N,N-diethylbenzenesulfonamide is a powerful tool for studying the role of chloride channels in various physiological processes, and its potential for future research is vast.

Synthesis Methods

4-{4-[(diethylamino)sulfonyl]benzyl}-N,N-diethylbenzenesulfonamide can be synthesized by reacting 4-chlorobenzene sulfonamide with diethylamine and sodium sulfite. The reaction is carried out in a solvent such as dimethylformamide or dimethyl sulfoxide. The product is then purified by recrystallization or column chromatography.

Scientific Research Applications

4-{4-[(diethylamino)sulfonyl]benzyl}-N,N-diethylbenzenesulfonamide has been used in a wide range of scientific research applications. It has been found to be a potent inhibitor of chloride channels and has been used to study the role of chloride channels in various physiological processes such as cell volume regulation, neurotransmitter release, and cardiac function. 4-{4-[(diethylamino)sulfonyl]benzyl}-N,N-diethylbenzenesulfonamide has also been used in studies of the effects of hypoxia on ion channels and in the development of new drugs for the treatment of cystic fibrosis.